7-Methyladenine

• CAS No.: 935-69-3
• Product Name: 7-Methyladenine
• Molecular Formula: C6H7N5
• Molecular Weight: 149.15 g/mol
• IUPAC Name: 7-methylpurin-6-amine
• Standard InChI: InChI=1S/C6H7N5/c1-11-3-10-6-4(11)5(7)8-2-9-6/h2-3H,1H3,(H2,7,8,9)
• Standard InChIKey: HCGHYQLFMPXSDU-UHFFFAOYSA-N
• SMILES: CN1C=NC2=NC=NC(=C21)N
• Canonical SMILES: CN1C=NC2=NC=NC(=C21)N
• Appearance: Solid powder
• Physical Description: Solid
• Description: 7-Methyladenine belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 7-Methyladenine is slightly soluble (in water) and a very strong basic compound (based on its pKa).; 7-methyladenine is adenine substituted with a methyl group at position N-7. It has a role as a metabolite.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-Methyladenine; NSC 7857; NSC-7857; NSC7857
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• Last Modified: Nov 11 2021